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Compound of Interest

Compound Name: Fmoc-Lys(Dnp)-OH

Cat. No.: B613414

Technical Data for Fmoc-Lys(Dnp)-OH

For researchers and professionals in drug development, precise identification and
characterization of chemical compounds are paramount. This guide provides key technical
specifications for N-a-(9-Fluorenylmethoxycarbonyl)-N-¢-(2,4-dinitrophenyl)-L-lysine, commonly
abbreviated as Fmoc-Lys(Dnp)-OH.

Physicochemical Properties

The fundamental properties of Fmoc-Lys(Dnp)-OH are summarized in the table below. These
values are essential for accurate experimental design, stoichiometric calculations, and data
analysis in peptide synthesis and related applications.

Identifier Value

CAS Number 148083-64-1[1][2][3][4][5]
Molecular Weight 534.5 g/mol

Molecular Formula C27H26N40s

Fmoc-Lys(Dnp)-OH is a lysine derivative utilized in the preparation of chromogenically-labeled
peptides through Fmoc solid-phase peptide synthesis (SPPS). The dinitrophenyl (Dnp) group
serves as a quencher, which is particularly useful in the synthesis of fluorescence-quenched
peptide substrates.
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Experimental Workflow Visualization

To illustrate a generalized process where Fmoc-Lys(Dnp)-OH might be used, the following
diagram outlines a typical Fmoc-based solid-phase peptide synthesis cycle.

Click to download full resolution via product page

Caption: Generalized workflow for Fmoc solid-phase peptide synthesis (SPPS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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